Cas no 2414251-06-0 (1,8,14,16,18-Pentahydroxy-4-methylaconitan-19-one; (1α,14α,16β)-form, O1,O8,O16-Tri-Me, N-Et, 18-O-(2-aminobenzoyl))

• Product Name: 1,8,14,16,18-Pentahydroxy-4-methylaconitan-19-one; (1α,14α,16β)-form, O1,O8,O16-Tri-Me, N-Et, 18-O-(2-aminobenzoyl)
• CAS No: 2414251-06-0
• MF: C₃₁H₄₂N₂O₇
• MW: 554.674389362335
• CID: 6775743
• Update Time: 2024-03-04

1,8,14,16,18-Pentahydroxy-4-methylaconitan-19-one; (1α,14α,16β)-form, O1,O8,O16-Tri-Me, N-Et, 18-O-(2-aminobenzoyl) Chemical and Physical Properties

Names and Identifiers

• 1,8,14,16,18-Pentahydroxy-4-methylaconitan-19-one; (1α,14α,16β)-form, O1,O8,O16-Tri-Me, N-Et, 18-O-(2-aminobenzoyl)

• Inchi： 1S/C31H42N2O7/c1-5-33-26-19-13-22-29(28(33)36,15-40-27(35)16-8-6-7-9-20(16)32)11-10-23(38-3)31(22,26)18-12-17-21(37-2)14-30(19,39-4)24(18)25(17)34/h6-9,17-19,21-26,34H,5,10-15,32H2,1-4H3
• InChI Key： NCMWTGVXMRPNQK-UHFFFAOYSA-N
• SMILES： CCN1C(=O)C2(C3C4(C1C(C1(OC)CC(C5C(C1C4C5)O)OC)C3)C(OC)CC2)COC(C1C(N)=CC=CC=1)=O